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Cat. No.: S516976
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Chemical Profile & Handling Guidelines

The table below summarizes the key identification and stability information for acetophenazine, primarily

gathered from chemical vendor and pharmaceutical database sources [1] [2] [3].

Property Details

Generic Name Acetophenazine [1]

CAS Number (Freebase) 2751-68-0 [1] [3]

CAS Number (Maleate Salt) 5714-00-1 [2]

Molecular Formula C₂₃H₂₉N₃O₂S [1] [3]

Molecular Weight 411.56 g/mol [1] [3]

Physical Description Light yellow to yellow solid [3]

Recommended Storage (Powder) -20°C (3 years); 4°C (2 years) [3]

Recommended Storage (Solution) -80°C (6 months); -20°C (1 month) [3]

Solubility (DMSO) 100 mg/mL (242.98 mM) [3]
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Property Details

Mechanism of Action Dopamine D2 receptor antagonist [1] [3]

Related Brand Name Tindal [1] [2]

Frequently Asked Questions (FAQs)

Q1: What is the best way to store acetophenazine powder for long-term stability?

A: For long-term stability, store the powder at -20°C, where it is expected to remain stable for
up to three years. Short-term storage at 4°C for up to two years is also acceptable [3]. The

compound should be kept in a tightly sealed container to protect it from moisture and light.

Q2: How should I prepare and store stock solutions of acetophenazine?

A: Acetophenazine is soluble in DMSO at 100 mg/mL. Stock solutions should be prepared

under controlled conditions. For best stability, aliquot the solution and store it at -80°C for up to
6 months or at -20°C for up to 1 month. Avoid repeated freeze-thaw cycles [3].

Q3: What are the primary degradation risks for acetophenazine?

A: While specific degradation pathways are not listed, as a phenothiazine derivative, it may be
susceptible to photo-oxidation and hydrolysis. Key stability risks include exposure to light,
high temperatures, and moisture [2].

Q4: The color of my acetophenazine powder is a deep yellow. Does this indicate degradation?

A: Not necessarily. Fresh acetophenazine is described as a "light yellow to yellow solid" [3].

However, a significant darkening of color or formation of a precipitate in solution could indicate
decomposition. It is recommended to compare new batches against a known standard and to

use analytical techniques like HPLC to confirm purity if degradation is suspected.
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Issue Potential Cause Recommended Solution

Low solubility in
aqueous buffer

Poor inherent aqueous
solubility; precipitation

upon dilution from
DMSO stock.

Ensure primary stock is in pure DMSO. Use serial
dilution and add the DMSO stock to the buffer while

vortexing to minimize local concentration effects. Do
not exceed a final DMSO concentration that is toxic

to your experimental system.

Unexpected
experimental
results or loss of
efficacy

Compound degradation;

inaccurate solution
concentration.

Prepare a fresh stock solution from powder stored at

-20°C. Verify the concentration using a validated
method like UV-Vis spectroscopy or HPLC. Run a

positive control if available.

Visible precipitate
in stock solution

Freeze-thaw induced

precipitation; chemical
degradation.

Gently warm the solution to room temperature and

vortex. If the precipitate does not dissolve, do not
use the solution. For future use, store solutions in

single-use aliquots to avoid freeze-thaw cycles.

Experimental Protocol: Forced Degradation Study

This protocol provides a methodology to systematically investigate the stability of acetophenazine under

various stress conditions, which can help in identifying degradation products and establishing stable storage

conditions.

1. Solution Preparation:

Prepare a stock solution of acetophenazine in a suitable solvent (e.g., methanol or acetonitrile) at a
known concentration (e.g., 1 mg/mL). This will be used to prepare the stress samples.

2. Stress Conditions:

Set up the following stress conditions in controlled laboratory settings (e.g., in sealed vials placed in
ovens or light chambers). Use aliquots of the stock solution.

Acidic Hydrolysis: Add dilute HCl (e.g., 0.1 M) to an aliquot to achieve a final concentration of
~0.01 M HCl. Heat at 60°C for several hours or days.

Basic Hydrolysis: Add dilute NaOH (e.g., 0.1 M) to an aliquot to achieve a final concentration
of ~0.01 M NaOH. Heat at 60°C for several hours or days.
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Oxidative Degradation: Add hydrogen peroxide (e.g., 3% v/v) to an aliquot. Keep at room

temperature or 60°C for 24 hours.
Photolytic Degradation: Expose a solid powder and a solution aliquot to UV light (e.g., UV-A

at 320-400 nm) and visible light in a photostability chamber for a defined period (e.g, 1-2 weeks
as per ICH Q1B guidelines).

Thermal Degradation: Store the solid powder in an oven at 60°C for up to 2 weeks.

3. Analysis:

Monitor the degradation at regular intervals (e.g., 24h, 48h, 7 days) using an analytical method such

as High-Performance Liquid Chromatography (HPLC) with a UV detector.
Compare the chromatograms of stressed samples with a control sample (unstored, protected from

light). The appearance of new peaks indicates degradation products, while a decrease in the main
acetophenazine peak indicates extent of degradation.

The diagram below illustrates the logical workflow for this stability study.
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Prioritize Controlled Storage: The most critical step for maintaining acetophenazine stability is

adherence to recommended storage conditions for both powder (-20°C) and solutions (-80°C), while
minimizing freeze-thaw cycles [3].

Monitor for Physical Changes: Observe the compound's physical state. Significant color changes or
precipitation in previously clear solutions are practical, initial indicators of potential stability issues.

Establish In-House Stability Data: Since explicit stability data is scarce, conducting a forced
degradation study using the provided protocol is the most reliable method to understand how

acetophenazine behaves under various environmental stresses in your specific lab conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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